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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of morpholinosulfur trifluoride, a versatile

fluorinating agent with growing importance in organic synthesis and drug development. This

document details its synthesis, purification, and comprehensive characterization, including

physical properties and spectroscopic data. Experimental protocols and reaction mechanisms

are presented to equip researchers with the practical knowledge required for its effective

application.

Introduction
Morpholinosulfur trifluoride, often abbreviated as Morph-DAST, is a nucleophilic fluorinating

agent used for the conversion of alcohols to alkyl fluorides and carbonyl compounds to gem-

difluorides.[1] It offers several advantages over other fluorinating agents, including greater

thermal stability compared to diethylaminosulfur trifluoride (DAST), making it a safer alternative

for many applications.[2] Its utility extends to the synthesis of complex fluorinated molecules,

including intermediates for pharmaceuticals and agrochemicals.[3]

Synthesis of Morpholinosulfur Trifluoride
Two primary synthetic routes for morpholinosulfur trifluoride are commonly employed. The

first involves the reaction of morpholine with sulfur tetrafluoride, while the second, and often
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more practical laboratory-scale synthesis, proceeds from 4,4'-dithiodimorpholine.

Synthesis from 4,4'-Dithiodimorpholine
This method provides a reliable route to morpholinosulfur trifluoride with a reported yield of

approximately 60%.[4]

Experimental Protocol:

Materials:

4,4'-Dithiodimorpholine

Potassium Fluoride (spray-dried)

Chlorine gas

Acetonitrile (anhydrous)

Procedure:

In a flame-dried, three-necked flask equipped with a mechanical stirrer, a gas inlet tube, and

a condenser connected to a drying tube, suspend spray-dried potassium fluoride in

anhydrous acetonitrile.

Cool the suspension to 10 °C using an ice-water bath.

Slowly introduce chlorine gas into the stirred suspension.

Simultaneously, add 4,4'-dithiodimorpholine portion-wise to the reaction mixture, maintaining

the temperature between 10-20 °C.

After the addition is complete, continue stirring the reaction mixture at 20 °C for 5.5 hours.

Filter the reaction mixture to remove solid byproducts.

The filtrate, containing the crude morpholinosulfur trifluoride, can be further purified by

vacuum distillation.
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Purification:

The crude product is purified by fractional distillation under reduced pressure. Collect the

fraction boiling at 41-42 °C at 0.5 mm Hg.[5]

Synthesis Workflow Diagram
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Synthesis of Morpholinosulfur Trifluoride

Reactants

Reaction

Workup & Purification

4,4'-Dithiodimorpholine

Reaction Flask

Potassium Fluoride Chlorine Acetonitrile

Stirring (5.5h, 10-20°C)

Filtration

Vacuum Distillation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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